1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol is a chemical compound with the molecular formula C12H25NO and a molecular weight of 199.33 g/mol . This compound is known for its unique structure, which includes a cyclohexyl ring substituted with dimethyl groups and an amino group, making it a valuable subject of study in various scientific fields.
Preparation Methods
The synthesis of 1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol typically involves the reaction of 3,4-dimethylcyclohexylamine with 2-methylpropan-2-ol under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity. Industrial production methods may involve bulk manufacturing processes that optimize the reaction conditions for large-scale synthesis .
Chemical Reactions Analysis
1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.
Scientific Research Applications
1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.
Mechanism of Action
The mechanism of action of 1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved .
Comparison with Similar Compounds
1-[(3,4-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol can be compared with other similar compounds, such as:
- 1-[(2,3-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol
- 1-[(3,4-Dimethylcyclohexyl)amino]-1-propanol
- 1-[(3,4-Dimethylcyclohexyl)amino]-2-ethanol
These compounds share structural similarities but differ in their functional groups or substituents, leading to variations in their chemical properties and applications .
Properties
Molecular Formula |
C12H25NO |
---|---|
Molecular Weight |
199.33 g/mol |
IUPAC Name |
1-[(3,4-dimethylcyclohexyl)amino]-2-methylpropan-2-ol |
InChI |
InChI=1S/C12H25NO/c1-9-5-6-11(7-10(9)2)13-8-12(3,4)14/h9-11,13-14H,5-8H2,1-4H3 |
InChI Key |
JZBPMTVKULHCPI-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCC(CC1C)NCC(C)(C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.